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Compound of Interest

Compound Name: 2,4,5-Trichloroisophthalonitrile

Cat. No.: B140750 Get Quote

An essential component of rigorous scientific research is the use of well-characterized

analytical standards. This document provides detailed application notes and protocols for

researchers, scientists, and drug development professionals interested in sourcing and utilizing

analytical standards of 2,4,5-Trichloro-6-hydroxyisophthalonitrile, a significant metabolite of the

fungicide Chlorothalonil. While the initial search for 2,4,5-Trichloroisophthalonitrile did not

yield commercially available analytical standards, its hydroxylated metabolite is readily

available and crucial for many research applications.

Application Notes for 2,4,5-Trichloro-6-
hydroxyisophthalonitrile
Chemical Information and Properties

2,4,5-Trichloro-6-hydroxyisophthalonitrile, also known as Hydroxychlorothalonil, is the major

metabolite of Chlorothalonil.[1][2] Its chemical and physical properties are summarized in the

table below.
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Property Value

Synonyms
2,4,5-Trichloro-6-hydroxy-1,3-

benzenedicarbonitrile, Hydroxychlorothalonil[3]

CAS Number 28343-61-5[3][4]

Molecular Formula C₈HCl₃N₂O[3][4]

Molecular Weight 247.47 g/mol [3][4]

Assay (HPLC) ≥98.0%[3][4]

Format Neat[3][4]

Storage Temperature 2-8°C[3][4]

Applications

This analytical standard is primarily used in environmental and agricultural research.[3][4] It is

essential for:

Residue Analysis: Quantifying the levels of Chlorothalonil's primary metabolite in

environmental samples such as soil and water, as well as in agricultural commodities.

Metabolism Studies: Investigating the metabolic pathways of Chlorothalonil in various

organisms.

Toxicology Research: Assessing the potential toxicity and environmental impact of this

metabolite.

Sourcing Analytical Standards
A reliable supply of high-purity analytical standards is critical for accurate and reproducible

research. The following table summarizes a known supplier for 2,4,5-Trichloro-6-

hydroxyisophthalonitrile analytical standards.
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Supplier Product Name Product Number Purity

Sigma-Aldrich

(Supelco)

2,4,5-Trichloro-6-

hydroxyisophthalonitril

e PESTANAL®,

analytical standard

88792 ≥98.0% (HPLC)

Researchers should always request a Certificate of Analysis (CoA) from the supplier to obtain

batch-specific purity and characterization data.

Experimental Protocols
Protocol 1: Preparation of Standard Stock and Working Solutions

This protocol outlines the preparation of standard solutions for use in analytical methods such

as High-Performance Liquid Chromatography (HPLC).

Materials:

2,4,5-Trichloro-6-hydroxyisophthalonitrile analytical standard

HPLC-grade methanol

Volumetric flasks (10 mL, 50 mL, 100 mL)

Calibrated analytical balance

Pipettes

Procedure:

Stock Solution (1000 µg/mL):

1. Accurately weigh approximately 10 mg of the 2,4,5-Trichloro-6-hydroxyisophthalonitrile

analytical standard into a 10 mL volumetric flask.

2. Dissolve the standard in a small amount of HPLC-grade methanol.
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3. Once dissolved, bring the flask to volume with methanol and mix thoroughly.

Working Solutions (e.g., 1, 5, 10, 25, 50 µg/mL):

1. Prepare a series of dilutions from the stock solution using volumetric flasks and HPLC-

grade methanol. For example, to prepare a 10 µg/mL working solution, pipette 1 mL of the

1000 µg/mL stock solution into a 100 mL volumetric flask and bring to volume with

methanol.

Protocol 2: HPLC Analysis of 2,4,5-Trichloro-6-hydroxyisophthalonitrile

This protocol provides a general method for the analysis of 2,4,5-Trichloro-6-

hydroxyisophthalonitrile by HPLC with UV detection. Method optimization may be required

based on the specific instrumentation and sample matrix.

Instrumentation and Conditions:

Parameter Condition

HPLC System A standard HPLC system with a UV detector

Column
C18 reversed-phase column (e.g., 4.6 x 250

mm, 5 µm)

Mobile Phase
Isocratic elution with Methanol:Water (e.g.,

70:30 v/v) with 0.1% formic acid

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

Detection Wavelength
To be determined based on UV scan (typically in

the range of 220-240 nm)

Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
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Inject the prepared working standard solutions to generate a calibration curve.

Inject the prepared samples for analysis.

Quantify the amount of 2,4,5-Trichloro-6-hydroxyisophthalonitrile in the samples by

comparing the peak areas to the calibration curve.

Visualizations
Experimental Workflow for HPLC Analysis

Standard Preparation HPLC Analysis Data Analysis

Weigh Standard Dissolve in Methanol Prepare Working Solutions Inject Standards & Samples Chromatographic Separation UV Detection Generate Calibration Curve Quantify Analyte

Click to download full resolution via product page

Caption: Workflow for the preparation and analysis of 2,4,5-Trichloro-6-hydroxyisophthalonitrile

via HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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